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Compound Name: Raf265

Cat. No.: B1314548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

Raf265 (also known as CHIR-265) in cell culture experiments. Raf265 is a potent and orally

bioavailable multi-kinase inhibitor targeting key signaling pathways involved in cancer cell

proliferation and angiogenesis.[1][2][3]

Mechanism of Action
Raf265 is a selective inhibitor of both B-Raf and C-Raf kinases, including the oncogenic B-Raf

V600E mutant.[4][5] It also potently inhibits Vascular Endothelial Growth Factor Receptor 2

(VEGFR2).[4][6][7] By targeting these kinases, Raf265 disrupts the Ras/Raf/MEK/ERK

signaling pathway, which is frequently hyperactivated in various cancers, leading to reduced

tumor cell growth and induction of apoptosis.[6][7] Its inhibition of VEGFR2 also interferes with

tumor angiogenesis.[6][7]

Below is a diagram illustrating the primary signaling pathways targeted by Raf265.
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Raf265 Mechanism of Action
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Diagram 1: Raf265 inhibits the Ras/Raf/MEK/ERK and VEGFR2 signaling pathways.
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Quantitative Data
The following tables summarize the in vitro inhibitory activity of Raf265 against various kinases

and cancer cell lines.

Table 1: Kinase Inhibitory Activity of Raf265

Target Kinase IC50 / EC50 Assay Type

B-Raf 3-60 nM Cell-free

B-Raf (V600E) 3-60 nM Cell-free

C-Raf 3-60 nM Cell-free

VEGFR2 30 nM (EC50) Cell-free

Data sourced from[4][8]

Table 2: Cellular Activity of Raf265 in Cancer Cell Lines

Cell Line Cancer Type Parameter Value (µM)

A375M Melanoma IC50 0.14

HT29 Colorectal Cancer IC20 1 - 3

HT29 Colorectal Cancer IC50 5 - 10

MDAMB231 Breast Cancer IC20 1 - 3

MDAMB231 Breast Cancer IC50 5 - 10

A549 Lung Cancer IC20 1

HCT116 Colorectal Cancer IC20 1

Data sourced from[4][9][10]
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Materials
Raf265 powder (CAS: 927880-90-8)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips

Vortex mixer

Cell culture medium appropriate for the cell line of interest

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Biosafety cabinet

Incubator (37°C, 5% CO2)

Protocol for Preparation of Raf265 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Raf265 in DMSO.
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Workflow for Raf265 Stock Solution Preparation
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Diagram 2: A step-by-step workflow for preparing Raf265 stock solution.
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Calculate the required amount of Raf265: The molecular weight of Raf265 is 518.41 g/mol .

[2][4] To prepare a 10 mM stock solution, weigh out 5.18 mg of Raf265 powder.

Dissolution: In a sterile microcentrifuge tube, add the appropriate volume of DMSO to the

weighed Raf265 powder. For 5.18 mg of Raf265, add 1 mL of DMSO to achieve a 10 mM

concentration.

Ensure complete dissolution: Vortex the solution thoroughly. If necessary, use a sonicator to

ensure the compound is completely dissolved. A clear solution should be obtained.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term storage (up to 3 years as a powder, and for months in DMSO).[2] For use within

one month, the solution can be stored at -20°C.[8]

Note: Use fresh, anhydrous DMSO as moisture can reduce the solubility of Raf265.[4]

Protocol for Treating Cells with Raf265
This protocol outlines the steps for diluting the Raf265 stock solution and treating cells in

culture.

Thaw the stock solution: Thaw a single aliquot of the 10 mM Raf265 stock solution at room

temperature.

Prepare intermediate dilutions (if necessary): Depending on the desired final concentration, it

may be necessary to prepare one or more intermediate dilutions of the stock solution in cell

culture medium.

Prepare final working concentrations: Dilute the stock or intermediate solution directly into

the cell culture medium to achieve the desired final concentrations for your experiment (e.g.,

0.1 µM to 10 µM).[4] It is crucial to ensure that the final concentration of DMSO in the cell

culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle

control (medium with the same final concentration of DMSO) should always be included in

experiments.
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Cell Treatment: Remove the existing medium from the cultured cells and replace it with the

medium containing the desired concentration of Raf265.

Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours)

under standard cell culture conditions (37°C, 5% CO2).

Example: Cell Viability (MTT) Assay Protocol
This protocol is an example of how to use prepared Raf265 in a common cell-based assay.

Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells per well in 200 µL of

medium.[4][10]

Cell Adherence: Allow the cells to adhere and grow for 24 hours in a 37°C, 5% CO2

incubator.

Treatment: Prepare serial dilutions of Raf265 in cell culture medium to achieve final

concentrations ranging from 0.1 to 10 µM.[10] Remove the old medium from the wells and

add 200 µL of the medium containing the different concentrations of Raf265. Include a

vehicle control (DMSO) and an untreated control.

Incubation: Incubate the plate for 48 hours.[4][10]

MTT Addition: Add 20 µL of a 5 mg/mL MTT solution in PBS to each well and incubate for 4

hours.[4][10]

Formazan Solubilization: Carefully remove the supernatant and add 200 µL of DMSO to

each well to dissolve the formazan crystals.[4][10]

Absorbance Measurement: Measure the absorbance at 595 nm using a plate reader.[4][10]

The data can then be used to calculate cell viability as a percentage of the control and to

determine IC50 values.

Safety Precautions
Raf265 is a potent bioactive compound. Standard laboratory safety practices should be

followed. Wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses, when handling the compound. All work should be conducted in a well-
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ventilated area or a chemical fume hood. Refer to the Material Safety Data Sheet (MSDS) for

complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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